Cas no 654636-12-1 ()

• CAS No: 654636-12-1
• MF: C₉H₁₁NS₂
• MW: 197.320339441299
• CID: 6772593
• PubChem ID: 672352
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C9H11NS2/c11-9(8-4-3-7-12-8)10-5-1-2-6-10/h3-4,7H,1-2,5-6H2
• InChI Key： GRKPGDNGSVJNGU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCCC1)=S

Computed Properties

• Exact Mass: 197.03329170g/mol
• Monoisotopic Mass: 197.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų